Cas no 1804453-20-0 (3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile
• CAS No: 1804453-20-0
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 4811605
• Update Time: 2025-07-22

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile

• Inchi： 1S/C10H10F2N2O2/c1-15-7-5-6(3-4-13)8(9(11)12)10(14-7)16-2/h5,9H,3H2,1-2H3
• InChI Key： JOKLTLUDADACBA-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC#N)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1

Additional information on 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile

Introduction to 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile (CAS No. 1804453-20-0)

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1804453-20-0, this compound represents a fascinating blend of structural complexity and functional versatility, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and dimethoxy substituents in the pyridine core imparts unique electronic and steric properties, which are instrumental in modulating the biological activity of derived compounds.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, a critical factor in the development of novel therapeutics. In contrast, the dimethoxy groups contribute to electron delocalization within the pyridine ring, influencing both reactivity and solubility. Together, these substituents create a scaffold that is highly conducive to further functionalization, enabling chemists to design molecules with tailored properties.

Recent advancements in medicinal chemistry have highlighted the utility of 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, where the electron-rich pyridine core facilitates hydrogen bonding interactions with protein residues. Additionally, the acetonitrile moiety at the 4-position provides a versatile handle for further derivatization via nucleophilic addition or condensation reactions, broadening its applicability in synthetic chemistry.

The compound's relevance is further underscored by its incorporation into several high-throughput screening campaigns aimed at identifying novel bioactive entities. Researchers have leveraged its structural features to generate libraries of analogs with enhanced potency and selectivity against therapeutic targets. Notably, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism and inflammation. These findings align with broader trends in drug discovery, where structural motifs capable of modulating key biological processes are sought after for their potential therapeutic value.

The synthesis of 3-(Difluoromethyl)-2,6-dimethoxyypyridine-4-acetonitrile itself presents an intriguing challenge due to the need for precise functional group control. Modern synthetic methodologies often employ transition-metal-catalyzed cross-coupling reactions to construct the pyridine core efficiently. Techniques such as palladium-catalyzed borylation followed by halogenation have been particularly effective in introducing the desired substituents with high regioselectivity. These advances not only streamline production but also allow for scalable synthesis suitable for industrial applications.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. The structural features that make it attractive for drug development also contribute to its efficacy as a precursor for pesticides and herbicides. By incorporating bioisosteric replacements or additional functional groups, chemists can tailor its properties to meet specific agricultural needs while maintaining environmental safety profiles. This dual functionality underscores the versatility of 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile, making it a cornerstone of modern synthetic chemistry.

The future prospects for this compound are promising, with ongoing research exploring novel synthetic routes and applications. Innovations in flow chemistry and green solvent systems are expected to further enhance its production efficiency while minimizing environmental impact. As computational methods continue to advance, virtual screening techniques will enable more rapid identification of promising derivatives for experimental validation. Such interdisciplinary approaches highlight the interconnected nature of chemical research across multiple disciplines.

In conclusion,3-(Difluoromethyl)-2,6-dimethoxypyridine-4-acetonitrile (CAS No. 1804453-20-0) stands as a testament to the ingenuity of modern synthetic organic chemistry. Its unique structural attributes have positioned it as a pivotal intermediate in pharmaceutical and agrochemical innovation. By leveraging cutting-edge synthetic strategies and exploring new biological targets, this compound continues to drive progress toward safer and more effective therapeutics worldwide.